Cas no 101433-55-0 (Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-(dibutylamino)-)

• Product Name: Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-(dibutylamino)-
• CAS No: 101433-55-0
• MF: C₁₆H₂₉N₅O₃
• MW: 339.433163404465
• CID: 124656
• PubChem ID: 57346148
• Update Time: 2025-04-18

Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-(dibutylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-2-(dibutylamino)-
• N-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-2-(dibutylamino)acetamide
• Uracil, 6-amino-5-(2-dibutylaminoacetamido)-1,3-dimethyl- (6CI)
• N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N~2~,N~2~-dibutylglycinamide
• 101433-55-0
• DTXSID90721116

• Inchi： 1S/C16H29N5O3/c1-5-7-9-21(10-8-6-2)11-12(22)18-13-14(17)19(3)16(24)20(4)15(13)23/h5-11,17H2,1-4H3,(H,18,22)
• InChI Key： GFCDGDBUGXLMMR-UHFFFAOYSA-N
• SMILES： O=C(CN(CCCC)CCCC)NC1C(N(C)C(N(C)C=1N)=O)=O

Computed Properties

• Exact Mass: 339.22727
• Monoisotopic Mass: 339.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 98.98